Cas no 1450-95-9 (4,5-Dimethyl-1H-imidazol-2-amine hydrochloride)

• Product Name: 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride
• CAS No: 1450-95-9
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 136264
• PubChem ID: 73554211
• Update Time: 2025-10-30

4,5-Dimethyl-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride
• 1H-Imidazol-2-amine,4,5-dimethyl-, hydrochloride (1:1)
• 1H-Imidazol-2-amine, 4,5-dimethyl-
• 2-Amino-4,5-dimethylimidazol
• 2-Amino-4,5-dimethyl-imidazol
• 2-AMINO-4,5-DIMETHYLIMIDAZOLE
• 4,5-Dimethyl-1H-imidazol-2-ylamin, Hydrochlorid
• 4,5-dimethyl-1H-imidazol-2-ylamine
• 4,5-dimethyl-1H-imidazol-2-ylamine, hydrochloride
• 4,5-Dimethyl-2-amino-imidazol
• AB54790
• CTK0G9496
• SureCN215067
• 2-amino-4,5-dimethylimidazole, monohydrochloride
• EN300-131241
• 4,5-dimethyl-1H-imidazol-2-amine;hydrochloride
• Z2418413556
• 1450-95-9
• AKOS022185373

• Inchi： 1S/C5H9N3.ClH/c1-3-4(2)8-5(6)7-3;/h1-2H3,(H3,6,7,8);1H
• InChI Key： OXIXRYQRQWMPDW-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NC(C)=C1C

Computed Properties

• Exact Mass: 147.056
• Monoisotopic Mass: 147.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• PSA: 79.82000
• LogP: 2.35040

4,5-Dimethyl-1H-imidazol-2-amine hydrochloride Security Information

• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride

4,5-Dimethyl-1H-imidazol-2-amine hydrochloride: A Comprehensive Overview

4,5-Dimethyl-1H-imidazol-2-amine hydrochloride (CAS No. 1450-95-9) is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound, also referred to as DMIIA hydrochloride, belongs to the imidazole family of heterocyclic compounds. Its structure consists of a five-membered ring with two nitrogen atoms, one of which is part of an amine group. The presence of two methyl groups at the 4 and 5 positions imparts unique chemical properties, making it a valuable molecule for both academic and industrial research.

The synthesis of 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding imidazole derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the compound's importance in modern chemical synthesis.

One of the most notable applications of DMIIA hydrochloride is in the field of pharmacology. It has been extensively studied as a potential drug candidate due to its ability to modulate various biological pathways. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its role as a precursor in the synthesis of more complex pharmaceutical agents has been well-documented.

In materials science, 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride has found applications in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to the creation of materials with unique properties, including high surface area and tunable porosity. These materials hold promise for use in gas storage, catalysis, and sensing technologies.

Recent research has also explored the use of DMIIA hydrochloride in organic electronics. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have shown that incorporating this compound into device architectures can enhance their efficiency and stability, paving the way for its integration into next-generation electronic devices.

The environmental impact of 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Findings indicate that under controlled conditions, the compound exhibits low toxicity and is biodegradable, making it suitable for use in eco-friendly processes.

In conclusion, 4,5-Dimethyl-1H-imidazol-2-amine hydrochloride (CAS No. 1450-95-9) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in chemistry and materials science.